Cas no 2137838-36-7 (Methyl [(4-aminocyclohexyl)carbamoyl]formate)

• Product Name: Methyl [(4-aminocyclohexyl)carbamoyl]formate
• CAS No: 2137838-36-7
• MF: C₉H₁₆N₂O₃
• MW: 200.234942436218
• CID: 6240143
• PubChem ID: 165438918
• Update Time: 2025-10-28

Methyl [(4-aminocyclohexyl)carbamoyl]formate Chemical and Physical Properties

Names and Identifiers

• EN300-377398
• 2137838-36-7
• 2137026-28-7
• methyl {[(1s,4s)-4-aminocyclohexyl]carbamoyl}formate
• methyl [(4-aminocyclohexyl)carbamoyl]formate
• EN300-718834
• Methyl [(4-aminocyclohexyl)carbamoyl]formate

• Inchi： 1S/C9H16N2O3/c1-14-9(13)8(12)11-7-4-2-6(10)3-5-7/h6-7H,2-5,10H2,1H3,(H,11,12)
• InChI Key： BMQQVDNKWYIZKN-UHFFFAOYSA-N
• SMILES： O=C(C(=O)OC)NC1CCC(CC1)N

Computed Properties

• Exact Mass: 200.11609238g/mol
• Monoisotopic Mass: 200.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 81.4Ų

Additional information on Methyl [(4-aminocyclohexyl)carbamoyl]formate

Methyl [(4-aminocyclohexyl)carbamoyl]formate (CAS No. 2137838-36-7): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Methyl [(4-aminocyclohexyl)carbamoyl]formate, identified by its unique Chemical Abstracts Service Number (CAS No. 2137838-36-7), is a compound of significant interest in the realm of chemical and pharmaceutical research. This compound, featuring a 4-aminocyclohexyl moiety and a formate ester group, has garnered attention due to its potential applications in drug development and synthetic chemistry.

The molecular structure of Methyl [(4-aminocyclohexyl)carbamoyl]formate consists of a cyclohexane ring substituted with an amino group at the fourth position, linked to a carbamoyl formate moiety. This structural configuration imparts unique chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. The presence of both basic (amine) and acidic (formate) functional groups allows for diverse chemical transformations, making it a versatile building block in organic synthesis.

In recent years, the pharmaceutical industry has seen a surge in the exploration of cycloalkylamine derivatives due to their potential biological activity. The 4-aminocyclohexyl group, in particular, has been studied for its role in modulating various biological pathways. Research has indicated that this moiety can enhance the solubility and bioavailability of drug molecules, making it an attractive feature for medicinal chemists. Methyl [(4-aminocyclohexyl)carbamoyl]formate, with its well-defined structure, serves as an excellent starting point for the development of novel therapeutic agents.

One of the most compelling aspects of Methyl [(4-aminocyclohexyl)carbamoyl]formate is its utility in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the biological activity of peptides but with improved pharmacokinetic properties. The carbamoyl formate group can be readily modified to introduce various functional handles, allowing for the attachment of different pharmacophores. This flexibility makes Methyl [(4-aminocyclohexyl)carbamoyl]formate a valuable tool in the design of next-generation drugs.

Recent studies have also explored the use of Methyl [(4-aminocyclohexyl)carbamoyl]formate in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often targeted in cancer therapy. The ability to modify the cyclohexylamine moiety allows for the optimization of binding interactions with kinase active sites. This has led to the discovery of several potent inhibitors with significant therapeutic potential.

The compound's formate ester group provides an additional layer of reactivity that can be exploited in synthetic chemistry. Formate esters can undergo various transformations, including hydrolysis, transesterification, and reduction, allowing for the introduction of different functional groups into the molecule. This versatility makes Methyl [(4-aminocyclohexyl)carbamoyl]formate a valuable intermediate in multi-step synthetic routes.

In addition to its pharmaceutical applications, Methyl [(4-aminocyclohexyl)carbamoyl]formate has shown promise in materials science. The unique structural features of this compound make it suitable for use as a monomer or building block in polymer synthesis. Researchers have explored its incorporation into various polymer matrices to enhance material properties such as biodegradability and mechanical strength.

The synthesis of Methyl [(4-aminocyclohexyl)carbamoyl]formate typically involves multi-step organic reactions starting from commercially available precursors. The key steps include the formation of the cyclohexylamine derivative followed by carbamoylation and esterification reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and industrial applications.

Evaluation studies have demonstrated that Methyl [(4-aminocyclohexyl)carbamoyl]formate exhibits good stability under various storage conditions, ensuring its long-term viability for laboratory use. Its compatibility with standard organic solvents further enhances its utility in synthetic protocols. These characteristics make it an ideal candidate for both academic research and industrial-scale production.

The growing interest in Methyl [(4-aminocyclohexyl)carbamoyl]formate is reflected in the increasing number of publications discussing its applications and synthetic methodologies. Researchers worldwide are exploring new ways to utilize this compound in drug discovery, materials science, and beyond. As our understanding of its properties continues to expand, so too will its applications across multiple scientific disciplines.

In conclusion, Methyl [(4-aminocyclohexyl)carbamoyl]formate (CAS No. 2137838-36-7) is a multifaceted compound with significant potential in chemical and pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing complex molecules, particularly peptidomimetics and kinase inhibitors. Additionally, its versatility in synthetic chemistry and materials science underscores its importance as a building block for innovative applications.